N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]carbamothioyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C19H16ClN3O3S2/c1-25-15-8-5-12(9-16(15)26-2)17(24)22-18(27)23-19-21-14(10-28-19)11-3-6-13(20)7-4-11/h3-10H,1-2H3,(H2,21,22,23,24,27)
• InChI Key: DTARUEQYNIVDEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=NC(=CS2)C3=CC=C(C=C3)Cl)OC
• Molecular Formula: C19H16ClN3O3S2
• Molecular Weight: 433.9 g/mol

Description

This compound is a thiazole derivative, which is a type of heterocyclic compound. Thiazoles are known for their diverse biological activities and are found in many potent biologically active compounds. The molecule also contains a chlorophenyl group, a carbonothioyl group, and a dimethoxybenzamide group, which may contribute to its properties and biological activity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds, such as N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives, have been synthesized and studied for their pharmacological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be confirmed by physicochemical properties and spectroanalytical data such as NMR and IR, as is done for similar compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined through experimental methods. For similar compounds, properties such as solubility, melting point, boiling point, and spectral data (NMR, IR, MS) would typically be reported.

Future Directions

The future research directions for this compound could involve further exploration of its biological activities, potential applications, and optimization of its synthesis. Similar compounds have been studied for their antimicrobial and anticancer activities, suggesting potential areas of interest for future research.